Cas no 37535-58-3 ((2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid)
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-N-Boc-(4-Pyridyl)alanine
- Boc-3-(4-pyridyl)-D-alanine
- N-tert-Butoxycarbonyl-4-pyridyl-D-alanine
- Boc-3-(4-pyridyl)-D-Ala-OH
- (R)-2-TERT-BUTOXYCARBONYLAMINO-3-PYRIDIN-4-YL-PROPIONIC ACID
- Boc-D-4-Pal-OH
- Boc-D-4Pal-OH
- Boc-D-4-pyridylalanine
- (R)-2-((tert-Butoxycarbonyl)amino)-3-(pyridin-4-yl)propanoic acid
- (R)-N-(tert-butoxycarbonyl)-
- BOC-D-4-PYRIDYLALA
- N-(tert-butoxycarbonyl)-3-pyridin-4-yl-D-alanine
- N-boc-3'-(4'-pyridyl)-D-alanine
- N-t-butoxycarbonyl-D-3-(4-pyridyl)alanine
- RARECHEM BK PT 0243
- BOC-D-ALA(4-PYRI)-OH
- Boc-3-(4-pyridyl)-D-Ala-OH, >=96.0% (HPLC)
- AC-9963
- N-Boc-beta-(4-pyridinyl)-D-alanine
- N-tert-Butoxycarbonyl-D-3-(4-Pyridyl) Alanine
- (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid
- SCHEMBL3338649
- (R)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(PYRIDIN-4-YL)PROPANOIC ACID
- (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-pyridin-4-ylpropanoic acid
- (R)-2-((tert-Butoxycarbonyl)amino)-3-(pyridin-4-yl)propanoic acid Boc-3-(4-pyridyl)-D-Ala-OH
- N-Boc-beta-(4-pyridyl)-D-alanine
- 37535-58-3
- FNYWDMKESUACOU-SNVBAGLBSA-N
- BOC-4'-PYRIDYL-D-ALA
- EN300-77290
- FD10535
- HY-W009402
- CS-W010118
- MFCD00672529
- FS-4705
- AKOS015891686
- (2R)-2-[(tert-butoxycarbonyl)amino]-3-(pyridin-4-yl)propanoic acid
-
- MDL: MFCD00672529
- Inchi: 1S/C13H18N2O4/c1-13(2,3)19-12(18)15-10(11(16)17)8-9-4-6-14-7-5-9/h4-7,10H,8H2,1-3H3,(H,15,18)(H,16,17)/t10-/m1/s1
- InChI Key: FNYWDMKESUACOU-SNVBAGLBSA-N
- SMILES: O(C(N[C@@H](C(=O)O)CC1C=CN=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 266.12700
- Monoisotopic Mass: 266.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 2.1
- Topological Polar Surface Area: 91.4
Experimental Properties
- Color/Form: Not available
- Density: 1.1738 (rough estimate)
- Melting Point: 223-229 °C
- Boiling Point: 409.5°C (rough estimate)
- Flash Point: 228.5°C
- Refractive Index: 1.6450 (estimate)
- PSA: 88.52000
- LogP: 1.99290
- Solubility: Not available
- Sensitiveness: Air & Moisture Sensitive
- Optical Activity: [α]20/D +4.1±0.5°, c = 0.6% in acetic acid
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Safety Term:S26;S36
- Risk Phrases:R36/37/38
- HazardClass:IRRITANT
- Storage Condition:Store at 0-5 ° C
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B101198-10g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid |
37535-58-3 | 96% | 10g |
¥4485.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B101198-1g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid |
37535-58-3 | 96% | 1g |
¥898.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B101198-25g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid |
37535-58-3 | 96% | 25g |
¥6729.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B101198-5g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid |
37535-58-3 | 96% | 5g |
¥3364.90 | 2023-09-04 | |
| Chemenu | CM174017-100g |
(R)-2-((tert-Butoxycarbonyl)amino)-3-(pyridin-4-yl)propanoic acid |
37535-58-3 | 95% | 100g |
$622 | 2021-06-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026374-1g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid |
37535-58-3 | 96% | 1g |
¥862 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026374-5g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid |
37535-58-3 | 96% | 5g |
¥3262 | 2024-05-23 | |
| TRC | B665868-10mg |
Boc-D-4-Pal-OH |
37535-58-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B665868-50mg |
Boc-D-4-Pal-OH |
37535-58-3 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B665868-100mg |
Boc-D-4-Pal-OH |
37535-58-3 | 100mg |
$ 80.00 | 2022-06-06 |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Suppliers
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid
Comprehensive Overview of (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid (CAS No. 37535-58-3)
The compound (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid (CAS No. 37535-58-3) is a chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridin-4-yl moiety and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate in the synthesis of peptides and other bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery and development.
One of the most common queries related to CAS No. 37535-58-3 revolves around its role in peptide synthesis. The Boc-protected amino acid is widely used to introduce chiral centers into peptide chains, ensuring high enantiomeric purity. This is particularly important in the development of therapeutics targeting G-protein-coupled receptors (GPCRs), where stereochemistry plays a critical role in binding affinity and efficacy. The pyridine ring in the structure also contributes to its versatility, as it can participate in hydrogen bonding and π-π stacking interactions.
In recent years, the demand for chiral building blocks like (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid has surged, driven by advancements in precision medicine and personalized therapeutics. The compound’s ability to serve as a precursor for small-molecule inhibitors and bioconjugates has made it a hot topic in medicinal chemistry forums. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) techniques has further solidified its position as a staple in laboratories worldwide.
Another area of interest is the compound’s potential in neuropharmacology. The pyridin-4-yl group is a common pharmacophore in drugs targeting the central nervous system (CNS), such as nicotinic acetylcholine receptor (nAChR) modulators. Researchers are exploring derivatives of CAS No. 37535-58-3 for their neuroprotective and cognitive-enhancing properties, aligning with the growing focus on neurodegenerative diseases like Alzheimer’s and Parkinson’s.
From a synthetic chemistry perspective, the Boc-protecting group in (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid offers several advantages, including stability under acidic conditions and ease of removal. This makes the compound a preferred choice for multi-step syntheses, particularly in the production of peptide-based vaccines and antibody-drug conjugates (ADCs). The rise of ADC therapeutics in oncology has further amplified the relevance of this building block.
Environmental and green chemistry considerations are also shaping the discourse around CAS No. 37535-58-3. As the pharmaceutical industry moves toward sustainable synthesis methods, researchers are investigating greener alternatives for protecting groups and solvents in peptide chemistry. The compound’s compatibility with water-based reactions and catalytic processes positions it as a candidate for eco-friendly manufacturing.
In summary, (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid (CAS No. 37535-58-3) is a multifaceted compound with broad applications in drug discovery, peptide synthesis, and CNS research. Its structural features and synthetic utility make it a subject of ongoing investigation, particularly in the context of precision medicine and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation therapeutics.
37535-58-3 ((2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(pyridin-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)